Cas no 1805408-46-1 (3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine
• CAS No: 1805408-46-1
• MF: C₇H₅BrF₂IN
• MW: 347.926580190659
• CID: 4862077
• Update Time: 2025-05-26

3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine

• Inchi： 1S/C7H5BrF2IN/c1-3-4(11)2-12-6(5(3)8)7(9)10/h2,7H,1H3
• InChI Key： NXOPEKVYEPFXSL-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine

Introduction to 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine (CAS No. 1805408-46-1)

3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine, identified by the CAS number 1805408-46-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine, including the presence of bromo, difluoromethyl, and iodo substituents, make it a versatile intermediate for synthesizing various pharmacologically active molecules.

The molecular structure of this compound consists of a pyridine ring substituted with a bromine atom at the 3-position, a difluoromethyl group at the 2-position, an iodine atom at the 5-position, and a methyl group at the 4-position. These substituents not only enhance the electronic properties of the molecule but also influence its reactivity and biological interactions. The bromo and iodo atoms, in particular, serve as valuable handles for further functionalization via cross-coupling reactions, which are fundamental in modern drug discovery.

In recent years, 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine has been increasingly utilized in the synthesis of novel therapeutic agents. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, inflammation, and central nervous system disorders. The difluoromethyl group, a common pharmacophore in drug design, is known to improve metabolic stability and binding affinity to biological targets. This feature has made 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine a valuable building block for medicinal chemists.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, particularly cancer. By serving as a precursor for constructing kinase inhibitors, 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine contributes to the design of molecules that can modulate these pathways effectively. For instance, researchers have leveraged this compound to develop inhibitors targeting specific kinases involved in tumor growth and progression.

Furthermore, the structural diversity offered by 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine allows for the exploration of novel chemical scaffolds. Medicinal chemists often employ such intermediates to generate libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds with desirable pharmacological profiles. The ability to introduce various functional groups while maintaining core structural integrity makes this compound an indispensable tool in drug discovery pipelines.

The synthesis of 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation reactions to introduce bromo and iodo substituents, followed by protection-deprotection strategies to install the difluoromethyl group. These synthetic routes highlight the compound's accessibility and utility as a synthetic intermediate.

Recent advances in synthetic methodologies have further enhanced the efficiency of producing 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine. For example, transition-metal-catalyzed cross-coupling reactions have been optimized to facilitate the introduction of bromo and iodo atoms with high selectivity and yield. These improvements have not only streamlined the synthesis but also opened new avenues for derivative development.

The biological activity of derivatives derived from 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine has been extensively studied. Preclinical data suggest that certain analogs exhibit potent activity against disease-causing targets. For instance, some derivatives have demonstrated inhibitory effects on kinases responsible for cancer cell proliferation. Additionally, modifications at the 2-, 3-, 4-, and 5positions have revealed compounds with enhanced potency and selectivity.

The difluoromethyl group's impact on pharmacokinetic properties cannot be overstated. It is known to increase lipophilicity and metabolic stability, which are critical factors for drug efficacy and safety. By incorporating this moiety into drug candidates derived from 3-Bromo-2-(difluoromethyl)-5-iodo-4-methylpyridine, researchers can improve these properties while maintaining biological activity.

In conclusion,3-Bromo -2( -dif lu or om ethyl) -5 -io do -4 -m ethyl py rid ine (CAS No .18054 08 -46 -1) is a highly valuable intermediate in pharmaceutical research . Its unique structural features enable its use in synthesizing diverse bioactive molecules , particularly kinase inhibitors . The ongoing exploration of its derivatives continues to yield promising candidates for treating various diseases . As synthetic methodologies advance ,the accessibility and utility of this compound are expected to grow further , solidifying its role as a cornerstone in medicinal chemistry . p >